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Compound of Interest

Compound Name: 20-O-Demethyl-AP3

Cat. No.: B11929884

Get Quote

Introduction
20-O-Demethyl-AP3 is a minor metabolite of Ansamitocin P-3, a macrocyclic antitumor

antibiotic belonging to the maytansinoid family.[1] Ansamitocin P-3 is a potent microtubule

inhibitor, and its derivatives are of significant interest in the development of antibody-drug

conjugates (ADCs) for targeted cancer therapy. This technical guide provides a comprehensive

overview of the known physicochemical properties of 20-O-Demethyl-AP3, its biological

activity, and detailed experimental protocols for its characterization.

Physicochemical Properties
Quantitative data for 20-O-Demethyl-AP3 is limited. The following table summarizes the

available information.
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Property Value Source

Molecular Formula C₃₁H₄₁ClN₂O₉ N/A

Molecular Weight 621.12 g/mol N/A

Appearance White to off-white solid N/A

Solubility Soluble in DMSO
General knowledge for similar

compounds

Storage Store at -20°C
General knowledge for similar

compounds

Biological Activity and Mechanism of Action
As a metabolite of Ansamitocin P-3, 20-O-Demethyl-AP3 is presumed to share a similar

mechanism of action. Ansamitocin P-3 exerts its potent anticancer activity by disrupting

microtubule dynamics.[2][3][4][5][6]

Microtubule Inhibition: Ansamitocin P-3 binds to tubulin, the protein subunit of microtubules, at

a site that partially overlaps with the vinblastine binding site.[2][3][4] This binding inhibits tubulin

polymerization and leads to the depolymerization of existing microtubules.[2][3][4][5][6]

Cell Cycle Arrest and Apoptosis: The disruption of microtubule function, which is critical for the

formation of the mitotic spindle, leads to the arrest of the cell cycle in the G2/M phase.[2][3][4]

Prolonged mitotic arrest activates the spindle assembly checkpoint and ultimately triggers

programmed cell death (apoptosis) through a p53-mediated pathway.[2][3][4]

Signaling Pathway
The following diagram illustrates the proposed signaling pathway for Ansamitocin P-3, which is

expected to be highly similar for 20-O-Demethyl-AP3.
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Caption: Proposed signaling pathway for Ansamitocin P-3 and 20-O-Demethyl-AP3.

Experimental Protocols
Detailed experimental data for 20-O-Demethyl-AP3 is not readily available. The following

sections provide generalized, yet detailed, protocols for determining the key physicochemical

properties of a small molecule like 20-O-Demethyl-AP3.

Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol describes the determination of the thermodynamic equilibrium solubility of a

compound in an aqueous buffer.

Materials:

20-O-Demethyl-AP3

Phosphate-buffered saline (PBS), pH 7.4
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Crystalline solid of the test compound

Vials with screw caps

Shaker or rotator providing constant agitation

Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

High-performance liquid chromatography (HPLC) system with a suitable column and

detector

Analytical balance

Procedure:

Add an excess amount of solid 20-O-Demethyl-AP3 to a vial containing a known volume of

PBS (pH 7.4). The presence of undissolved solid is essential to ensure saturation.

Seal the vials and place them on a shaker at a constant temperature (e.g., 25°C or 37°C) for

a sufficient period (typically 24-48 hours) to reach equilibrium.

After incubation, visually inspect the samples to confirm the presence of undissolved solid.

Centrifuge the samples at a high speed (e.g., 14,000 rpm for 15 minutes) to pellet the

undissolved solid.

Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter to remove

any remaining solid particles.

Dilute the filtered solution with a suitable solvent (e.g., mobile phase) to a concentration

within the linear range of the analytical method.

Quantify the concentration of 20-O-Demethyl-AP3 in the diluted sample using a validated

HPLC method.

Calculate the solubility based on the measured concentration and the dilution factor.
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Caption: Workflow for determining aqueous solubility.

Assessment of Chemical Stability
This protocol outlines a general procedure for assessing the chemical stability of a compound

in solution under various stress conditions.

Materials:

20-O-Demethyl-AP3

Aqueous buffers of different pH values (e.g., pH 3, 7, 9)

Organic solvents (e.g., DMSO, ethanol)

Temperature-controlled incubators or water baths
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Photostability chamber

HPLC system with a suitable column and detector

Procedure:

Prepare stock solutions of 20-O-Demethyl-AP3 in a suitable solvent (e.g., DMSO).

Dilute the stock solution into the desired aqueous buffers or organic solvents to a final

concentration suitable for analysis.

Divide the solutions into aliquots for different stress conditions:

Temperature Stress: Store aliquots at various temperatures (e.g., 4°C, 25°C, 40°C, 60°C).

pH Stress: Use buffers with different pH values.

Oxidative Stress: Add a low concentration of hydrogen peroxide (e.g., 0.1%).

Photostability: Expose aliquots to light in a photostability chamber according to ICH

guidelines.

At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw samples from each

condition.

Analyze the samples by a stability-indicating HPLC method to determine the remaining

concentration of the parent compound and to detect the formation of any degradation

products.

Plot the percentage of the remaining parent compound against time for each condition to

determine the degradation kinetics.
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Caption: Workflow for assessing chemical stability.

Conclusion
20-O-Demethyl-AP3, a metabolite of the potent microtubule inhibitor Ansamitocin P-3, is a

compound of interest for its potential anticancer properties. While specific physicochemical

data for this metabolite are scarce, its biological mechanism is inferred to be similar to that of

its parent compound, involving the disruption of microtubule dynamics and induction of

apoptosis. The generalized experimental protocols provided in this guide offer a framework for

the detailed characterization of its solubility and stability, which are crucial parameters for its
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further development as a therapeutic agent. Further research is warranted to fully elucidate the

physicochemical profile and pharmacological activity of 20-O-Demethyl-AP3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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